N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
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Overview
Description
N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C15H23ClN2OS and its molecular weight is 314.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.1219622 g/mol and the complexity rating of the compound is 315. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methodologies
Research has focused on the synthesis of various heterocyclic compounds, including pyridines, pyrimidines, and related fused systems, which are foundational to exploring the chemical space around compounds like N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride. These methodologies often involve reactions of intermediates like carboxamides and hydrazides with different reagents to create macrocyclic or linear structures with potential biological activities (Azab et al., 2016), (Bakhite et al., 2005).
Antimicrobial Activity
The synthesized compounds in this area of research often undergo screening for antimicrobial properties. For instance, some studies have reported the antimicrobial activities of novel synthesized compounds, highlighting the potential application of these compounds in developing new antimicrobial agents (Bakhite et al., 2004), (Abdel-rahman et al., 2002).
Novel Heterocyclic Compounds
The research also extends to the synthesis of new heterocyclic compounds that could have various applications, including as antimicrobial agents or in materials science. This involves complex reactions leading to new structures with potential for further functionalization and exploration in drug discovery or material development (Al‐Sehemi et al., 2005), (Hossan et al., 2012).
Safety and Hazards
Future Directions
Given the importance of thienopyridine derivatives in pharmaceutical preparations, it is worthwhile to continue research into compounds like “N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride” and their potential applications . The THTP nucleus has become the prime choice of researchers for future study .
properties
IUPAC Name |
N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2OS.ClH/c18-15(17-11-5-3-1-2-4-6-11)13-10-19-14-9-16-8-7-12(13)14;/h10-11,16H,1-9H2,(H,17,18);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SATFGQSHIHSJTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2=CSC3=C2CCNC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.